Cas no 1383985-06-5 (6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one)

6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one is a brominated spirocyclic compound featuring a fused cyclohexane-indenone structure. Its key functional groups include a hydroxyl substituent at the 4-position and a bromine atom at the 6'-position, which enhance its reactivity and potential as an intermediate in organic synthesis. The spirocyclic framework contributes to structural rigidity, making it useful for constructing complex molecular architectures. This compound is particularly valuable in pharmaceutical and materials chemistry, where its unique scaffold can serve as a building block for bioactive molecules or functional materials. Its well-defined stereochemistry and synthetic versatility further underscore its utility in targeted chemical applications.

6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one structure

1383985-06-5 structure

Product Name:6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one

CAS No:1383985-06-5

MF:C₁₄H₁₅BrO₂

MW:295.171703577042

CID:4934101

Update Time:2025-06-11

6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one Chemical and Physical Properties

Names and Identifiers

- 6'-BROMO-4-HYDROXYSPIRO[CYCLOHEXANE-1,2'-INDEN]-1'(3'H)-ONE
- 6-bromo-4'-hydroxyspiro[3H-indene-2,1'-cyclohexane]-1-one
- (1R,4R)-6'-BROMO-4-HYDROXYSPIRO[CYCLOHEXANE-1,2'-INDEN]-1'(3'H)-ONE
- (1S,4S)-6'-BROMO-4-HYDROXYSPIRO[CYCLOHEXANE-1,2'-INDEN]-1'(3'H)-ONE
- 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one
- Inchi： 1S/C14H15BrO2/c15-10-2-1-9-8-14(13(17)12(9)7-10)5-3-11(16)4-6-14/h1-2,7,11,16H,3-6,8H2
- InChI Key： HMMMGJMGHZBVNB-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(C1(C2)CCC(CC1)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 320
XLogP3: 2.8
Topological Polar Surface Area: 37.3

6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289001336-1g	6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'h)-one	1383985-06-5	95%	1g	701.68 USD	2021-06-15
Chemenu	CM208656-1g	6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one	1383985-06-5	97%	1g	$***	2023-03-30
Chemenu	CM208656-1g	6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one	1383985-06-5	97%	1g	$669	2021-08-04
Crysdot LLC	CD12146746-1g	6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one	1383985-06-5	97%	1g	$709	2024-07-23

6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one Related Literature

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Additional information on 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one

Comprehensive Overview of 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one (CAS No. 1383985-06-5)

The compound 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one (CAS No. 1383985-06-5) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a spiro[cyclohexane-1,2'-indene] core and a bromine substituent, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where spirocyclic compounds are known for their bioactivity and conformational rigidity.

In recent years, the demand for spirocyclic compounds has surged due to their prominence in developing novel therapeutics. The 6'-Bromo-4-hydroxy derivative stands out for its potential as a building block in medicinal chemistry. Its CAS No. 1383985-06-5 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. The compound’s hydroxyl and bromo functional groups offer multiple sites for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

One of the trending topics in organic chemistry is the exploration of spirocyclic scaffolds for their role in addressing drug resistance and improving pharmacokinetics. The 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one aligns with this trend, as its rigid structure may enhance binding affinity to biological targets. Computational studies and QSAR (Quantitative Structure-Activity Relationship) analyses often highlight such compounds for their potential in designing next-generation inhibitors.

From a synthetic perspective, the preparation of CAS No. 1383985-06-5 involves multi-step organic transformations, including cyclization and halogenation reactions. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for downstream applications. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, facilitating its identification and characterization in laboratory settings.

Beyond pharmaceuticals, 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one has potential applications in materials science. Its spirocyclic architecture contributes to thermal stability and optical properties, making it a candidate for advanced materials like organic semiconductors or liquid crystals. This dual applicability in life sciences and materials engineering underscores its interdisciplinary significance.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 1383985-06-5. While the compound is not classified as hazardous, researchers adhere to green chemistry principles to minimize waste and energy consumption during its synthesis. Sustainable methodologies, such as catalytic bromination and solvent-free reactions, are increasingly explored to align with global ESG (Environmental, Social, and Governance) standards.

In summary, 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one (CAS No. 1383985-06-5) represents a compelling case study in modern chemistry. Its structural complexity, combined with broad applicability, positions it as a valuable asset in both academic and industrial research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in innovations across multiple domains.